Cas no 477853-70-6 (methyl 5-[(1Z)-2-(4-chlorophenyl)-1-cyanoeth-1-en-1-yl]-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-[(1Z)-2-(4-chlorophenyl)-1-cyanoeth-1-en-1-yl]-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 477853-70-6
• CID: 4652460
• Update Time: 2025-05-20

methyl 5-[(1Z)-2-(4-chlorophenyl)-1-cyanoeth-1-en-1-yl]-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-[(1Z)-2-(4-chlorophenyl)-1-cyanoeth-1-en-1-yl]-1-methyl-1H-pyrrole-2-carboxylate

Additional information on methyl 5-[(1Z)-2-(4-chlorophenyl)-1-cyanoeth-1-en-1-yl]-1-methyl-1H-pyrrole-2-carboxylate

Methyl 5-[(1Z)-2-(4-chlorophenyl)-1-cyanoeth-1-en-1-yl]-1-methyl-1H-pyrrole-2-carboxylate: A Comprehensive Overview

Methyl 5-[(1Z)-2-(4-chlorophenyl)-1-cyanoeth-1-en-1-yl]-1-methyl-1H-pyrrole-2-carboxylate, also known by its CAS number 477853-70-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrole derivatives, which are widely studied for their unique electronic properties and biological activities. The structure of this compound is characterized by a pyrrole ring substituted with a methyl group at position 2 and a cyanoethenyl group at position 5. The cyanoethenyl group is further substituted with a 4-chlorophenyl moiety, adding complexity and functionality to the molecule.

The synthesis of methyl 5-(cyanoethenyl)-substituted pyrroles has been extensively explored in recent years, driven by the demand for novel materials with tailored electronic properties. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and enantioselective synthesis, to construct these compounds efficiently. These methods not only enhance the yield but also improve the stereochemical control, which is crucial for applications in asymmetric catalysis and drug discovery.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The presence of the cyano group and the chlorophenyl substituent introduces electron-withdrawing effects, which can be exploited to design materials with specific optical and electronic properties. For instance, studies have shown that incorporating such groups into conjugated systems can significantly enhance their fluorescence quantum yields, making them suitable for use in organic light-emitting diodes (OLEDs) and sensors.

In the field of pharmacology, methyl 5-(cyanoethenyl)-substituted pyrroles have demonstrated potential as kinase inhibitors and anti-inflammatory agents. Recent research has focused on optimizing the substituents on the pyrrole ring to enhance bioavailability and selectivity. For example, the substitution pattern at position 5 plays a critical role in modulating the compound's interaction with target proteins, making it a valuable lead compound for drug development.

The environmental impact of synthesizing such compounds has also come under scrutiny. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, are being adopted to reduce the ecological footprint of their production. This shift towards sustainable synthesis methods aligns with global efforts to promote eco-friendly chemical practices.

In conclusion, methyl 5-(cyanoethenyl)-substituted pyrroles represent a versatile class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new synthetic strategies and functional applications, underscoring their importance in modern chemistry and materials science.